Cas no 1172938-74-7 (1-(butan-2-yl)-3-methyl-1H-pyrazole)
1172938-74-7 structure
Product Name:1-(butan-2-yl)-3-methyl-1H-pyrazole
CAS No:1172938-74-7
MF:C8H14N2
MW:138.210161685944
MDL:MFCD09701704
CID:3159156
PubChem ID:25247747
Update Time:2025-04-21
1-(butan-2-yl)-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-sec-butyl-3-methyl-1H-pyrazole
- 1-(butan-2-yl)-3-methyl-1H-pyrazole
- 1172938-74-7
- 1-(Sec-butyl)-3-methyl-1h-pyrazole
- EN300-231536
- CS-0295670
- 3-METHYL-1-(SEC-BUTYL)PYRAZOLE
- AKOS005168003
- 1-butan-2-yl-3-methylpyrazole
- STK352065
- SCHEMBL2936655
-
- MDL: MFCD09701704
- Inchi: 1S/C8H14N2/c1-4-8(3)10-6-5-7(2)9-10/h5-6,8H,4H2,1-3H3
- InChI Key: NTAJPPAJQLYKBR-UHFFFAOYSA-N
- SMILES: N1(C=CC(C)=N1)C(C)CC
Computed Properties
- Exact Mass: 138.115698455g/mol
- Monoisotopic Mass: 138.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.8Ų
1-(butan-2-yl)-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB501092-250 mg |
1-Sec-butyl-3-methyl-1H-pyrazole |
1172938-74-7 | 250MG |
€231.60 | 2022-03-01 | ||
| abcr | AB501092-1 g |
1-Sec-butyl-3-methyl-1H-pyrazole |
1172938-74-7 | 1g |
€398.20 | 2022-03-01 | ||
| abcr | AB501092-5 g |
1-Sec-butyl-3-methyl-1H-pyrazole |
1172938-74-7 | 5g |
€974.50 | 2022-03-01 | ||
| Enamine | EN300-231536-0.05g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
| Enamine | EN300-231536-0.1g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 0.1g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-231536-0.25g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 0.25g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-231536-0.5g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 0.5g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-231536-1.0g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 1.0g |
$385.0 | 2024-06-20 | |
| Enamine | EN300-231536-2.5g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 2.5g |
$754.0 | 2024-06-20 | |
| Enamine | EN300-231536-5.0g |
1-(butan-2-yl)-3-methyl-1H-pyrazole |
1172938-74-7 | 95% | 5.0g |
$1115.0 | 2024-06-20 |
1-(butan-2-yl)-3-methyl-1H-pyrazole Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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